Cas no 1904230-28-9 (N-[3-(1,2-oxazol-4-yl)propyl]-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-[3-(1,2-oxazol-4-yl)propyl]-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1904230-28-9
• MF: C₁₃H₁₂N₄O₂S
• MW: 288.324980735779
• CID: 5549800
• Update Time: 2025-06-13

N-[3-(1,2-oxazol-4-yl)propyl]-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,2-oxazol-4-yl)propyl]-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C13H12N4O2S/c18-13(14-5-1-2-9-7-15-19-8-9)10-3-4-11-12(6-10)17-20-16-11/h3-4,6-8H,1-2,5H2,(H,14,18)
• InChI Key： KBRXFKPVRXSWSQ-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(C(NCCCC3=CON=C3)=O)=CC2=NS1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-[3-(1,2-oxazol-4-yl)propyl]-2,1,3-benzothiadiazole-5-carboxamide

Professional Introduction to N-[3-(1,2-oxazol-4-yl)propyl]-2,1,3-benzothiadiazole-5-carboxamide (CAS No: 1904230-28-9)

N-[3-(1,2-oxazol-4-yl)propyl]-2,1,3-benzothiadiazole-5-carboxamide, identified by its CAS number 1904230-28-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of an oxazol moiety and a benzothiadiazole core suggests a rich chemical space for biological activity, making it a valuable candidate for further investigation.

The benzothiadiazole scaffold is well-documented for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. These heterocyclic compounds have been extensively studied for their ability to interact with various biological targets, making them promising candidates for drug discovery. In particular, the 5-carboxamide functional group in N-[3-(1,2-oxazol-4-yl)propyl]-2,1,3-benzothiadiazole-5-carboxamide introduces a polar moiety that can enhance solubility and binding affinity to biological receptors.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases. The oxazol ring in this compound adds another layer of complexity, potentially influencing its interactions with biological targets. Oxazole derivatives are known for their stability and ability to engage in hydrogen bonding, which can be crucial for the design of drugs with high specificity and efficacy.

The synthesis of N-[3-(1,2-oxazol-4-yl)propyl]-2,1,3-benzothiadiazole-5-carboxamide involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The introduction of the oxazol moiety into the benzothiadiazole core necessitates precise control to ensure optimal yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve the desired structure efficiently.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its effects on various cellular pathways, including those involved in cancer progression and inflammation. Preliminary findings suggest that N-[3-(1,2-oxazol-4-yl)propyl]-2,1,3-benzothiadiazole-5-carboxamide exhibits promising activity in inhibiting the growth of certain cancer cell lines. This is attributed to its ability to interfere with key signaling pathways that drive tumor proliferation and survival.

In addition to its anti-cancer properties, this compound has shown potential in modulating inflammatory responses. The benzothiadiazole core is known to possess anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. The presence of the oxazol ring may further enhance these effects by improving binding affinity to inflammatory targets. These findings make N-[3-(1,2-oxazol-4-yl)propyl]-2,1,3-benzothiadiazole-5-carboxamide a promising candidate for the development of novel anti-inflammatory therapies.

The structural features of this compound also make it an attractive scaffold for further derivatization and optimization. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological properties to improve efficacy and reduce potential side effects. Computational modeling and high-throughput screening techniques are being employed to identify optimal analogs with enhanced biological activity.

The development of new therapeutic agents requires a comprehensive understanding of their interactions with biological targets at the molecular level. N-[3-(1,2-oxazol-4-yl)propyl]-2,1,3-benzothiadiazole-5-carboxamide, with its unique structural composition, offers a rich platform for such studies. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being utilized to elucidate its binding mode to biological receptors.

The potential clinical applications of this compound are vast and span across multiple therapeutic areas. Its ability to modulate key cellular pathways makes it a versatile tool for drug discovery. As research continues to uncover new insights into its mechanisms of action, N-[3-(1,2-oxazol-4-yl)propyl] -< strong > 2 , 1 , 3 -benzothiadiazole - 5 - carboxamide strong > holds promise as a lead compound for the development of next-generation therapeutics.

In conclusion，N-[< strong > 3 - ( 1 , 2 - ox az ol - 4 - yl ) prop y l ] - 2 , 1 , 3 - benz o th i ad ia z ole - 5 - ca rbox am ide strong > ( CAS No: 1904230 -28 -9 ) is a compound with significant pharmaceutical potential。 Its unique structural features，including the presence of an oxazole moiety and a benzothiadiazole core，make it a promising candidate for further investigation。 With ongoing research focused on its pharmacological properties，this compound is poised to play a crucial role in the development of novel therapeutic agents。